Cas no 1807006-93-4 (Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate)

Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate structure
1807006-93-4 structure
Product Name:Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate
CAS No:1807006-93-4
MF:C9H5BrF5NO2
MW:334.037519216537
CID:4808522
Update Time:2023-08-18

Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate
    • Inchi: 1S/C9H5BrF5NO2/c1-18-8(17)3-2-4(9(13,14)15)6(10)16-5(3)7(11)12/h2,7H,1H3
    • InChI Key: IWURHEDYHJBDDD-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(F)(F)F)C=C(C(=O)OC)C(C(F)F)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 312
  • XLogP3: 3.3
  • Topological Polar Surface Area: 39.2

Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029051637-250mg
Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate
1807006-93-4 97%
250mg
$979.20 2022-03-31
Alichem
A029051637-500mg
Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate
1807006-93-4 97%
500mg
$1,646.30 2022-03-31
Alichem
A029051637-1g
Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate
1807006-93-4 97%
1g
$3,129.00 2022-03-31
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